2-{[2-ethoxy-4-(2-phenylcarbonohydrazonoyl)phenoxy]methyl}benzonitrile

• IUPAC Name: 2-[[2-ethoxy-4-[(E)-(phenylhydrazinylidene)methyl]phenoxy]methyl]benzonitrile
• InChI: InChI=1S/C23H21N3O2/c1-2-27-23-14-18(16-25-26-21-10-4-3-5-11-21)12-13-22(23)28-17-20-9-7-6-8-19(20)15-24/h3-14,16,26H,2,17H2,1H3/b25-16+
• InChI Key: WTOZAFFSYBGSBO-PCLIKHOPSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC2=CC=CC=C2)OCC3=CC=CC=C3C#N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC2=CC=CC=C2)OCC3=CC=CC=C3C#N
• Molecular Formula: C23H21N3O2
• Molecular Weight: 371.4 g/mol

Description

2-{[2-ethoxy-4-(2-phenylcarbonohydrazonoyl)phenoxy]methyl}benzonitrile is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. This compound is commonly referred to as EPPB, and it is a member of the benzonitrile family. EPPB has been shown to possess unique biochemical and physiological properties that make it a promising candidate for use in laboratory experiments and scientific research.

Mechanism of Action

EPPB exerts its effects by targeting specific signaling pathways in cells. Specifically, EPPB has been shown to inhibit the activity of protein kinase B (AKT) and glycogen synthase kinase 3β (GSK3β). These enzymes play critical roles in cell signaling and are often dysregulated in cancer cells. By inhibiting these enzymes, EPPB can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
EPPB has been shown to possess unique biochemical and physiological properties that make it a promising candidate for use in laboratory experiments and scientific research. Studies have shown that EPPB can inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity. Additionally, EPPB has been shown to possess antioxidant properties, which may help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using EPPB in laboratory experiments is its specificity. EPPB targets specific signaling pathways in cells, making it an ideal tool for studying the role of these pathways in various biological processes. Additionally, EPPB is relatively easy to synthesize and purify, making it readily available for use in research. However, one limitation of using EPPB in laboratory experiments is its potential toxicity. While EPPB has been shown to be relatively safe in animal studies, further research is needed to fully understand its potential side effects.

Future Directions

There are several potential future directions for research involving EPPB. One area of interest is in the development of EPPB-based therapies for the treatment of cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of EPPB and its potential side effects. Finally, there is a need for the development of new and improved synthesis methods for EPPB, which could help facilitate its use in scientific research.

Scientific Research Applications

EPPB has been widely used in scientific research due to its potential applications in various fields. One of the primary areas of research involving EPPB is in the study of cancer. Studies have shown that EPPB can inhibit the growth of cancer cells by targeting specific signaling pathways. EPPB has also been shown to possess anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.